Cas no 1298020-77-5 (N-{4-(2-methoxyphenyl)oxan-4-ylmethyl}-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide)

• Product Name: N-{4-(2-methoxyphenyl)oxan-4-ylmethyl}-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide
• CAS No: 1298020-77-5
• MF: C₁₉H₂₇N₃O₄S
• MW: 393.500383615494
• CID: 6442134
• PubChem ID: 71806173
• Update Time: 2025-07-14

N-{4-(2-methoxyphenyl)oxan-4-ylmethyl}-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{4-(2-methoxyphenyl)oxan-4-ylmethyl}-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide
• 1298020-77-5
• AKOS024558917
• N-((4-(2-methoxyphenyl)tetrahydro-2H-pyran-4-yl)methyl)-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide
• F6436-0293
• N-{[4-(2-methoxyphenyl)oxan-4-yl]methyl}-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide
• CHEMBL4908722
• N-[[4-(2-methoxyphenyl)oxan-4-yl]methyl]-1,3,5-trimethylpyrazole-4-sulfonamide

• Inchi： 1S/C19H27N3O4S/c1-14-18(15(2)22(3)21-14)27(23,24)20-13-19(9-11-26-12-10-19)16-7-5-6-8-17(16)25-4/h5-8,20H,9-13H2,1-4H3
• InChI Key： HLDSDTBUWFSMBZ-UHFFFAOYSA-N
• SMILES： S(C1C(C)=NN(C)C=1C)(NCC1(C2C=CC=CC=2OC)CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 393.17222752g/mol
• Monoisotopic Mass: 393.17222752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 90.8Ų

Additional information on N-{4-(2-methoxyphenyl)oxan-4-ylmethyl}-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide

Professional Introduction to N-{4-(2-methoxyphenyl)oxan-4-ylmethyl}-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide (CAS No. 1298020-77-5)

N-{4-(2-methoxyphenyl)oxan-4-ylmethyl}-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number 1298020-77-5, represents a unique molecular structure that combines a pyrazole core with a sulfonamide functional group, further modified by an oxanaphthylmethyl side chain. The presence of these specific structural features makes it a promising candidate for various applications in medicinal chemistry and drug development.

The molecular architecture of N-{4-(2-methoxyphenyl)oxan-4-ylmethyl}-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide is characterized by its high degree of substitution and the presence of multiple heterocyclic rings. The pyrazole ring is a well-known pharmacophore that is frequently incorporated into drug molecules due to its ability to interact with biological targets in a highly specific manner. In particular, the sulfonamide group appended to the pyrazole ring enhances its solubility and bioavailability, making it an attractive moiety for medicinal applications.

The oxanaphthylmethyl side chain adds an additional layer of complexity to the molecule, providing unique electronic and steric properties that can influence its biological activity. This side chain is particularly interesting because it combines the aromaticity of the phenyl ring with the oxygen-rich environment of the oxane ring, creating a multifaceted interaction surface with potential biological targets. Recent studies have suggested that such structural features can be exploited to develop novel therapeutic agents with enhanced efficacy and reduced toxicity.

In recent years, there has been growing interest in the development of small molecule inhibitors targeting various enzymes and receptors involved in disease pathways. N-{4-(2-methoxyphenyl)oxan-4-ylmethyl}-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide has been investigated as a potential lead compound for several therapeutic areas. For instance, its structural motif resembles known inhibitors of enzymes such as kinases and phosphodiesterases, which are critical in regulating cellular signaling pathways associated with cancer, inflammation, and neurodegenerative diseases.

The sulfonamide group in this compound plays a crucial role in modulating its interactions with biological targets. Sulfonamides are well-documented pharmacophores that exhibit a wide range of biological activities due to their ability to form hydrogen bonds and engage in hydrophobic interactions. The presence of multiple sulfonamide groups in related compounds has been shown to enhance binding affinity and selectivity towards specific enzymes or receptors. This makes N-{4-(2-methoxyphenyl)oxan-4-ylmethyl}-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide a promising candidate for further optimization as a drug candidate.

The oxanaphthylmethyl side chain also contributes significantly to the pharmacological profile of this compound. The oxygen atom in the oxane ring can participate in hydrogen bonding interactions with biological targets, while the phenyl ring provides an aromatic system that can engage in π-stacking interactions. These features can be exploited to fine-tune the binding properties of the molecule, allowing for selective targeting of specific biological pathways.

Recent advances in computational chemistry have enabled researchers to predict the binding modes and affinities of small molecules like N-{4-(2-methoxyphenyl)oxan-4-ylmethyl}-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide with high accuracy. These computational studies have provided valuable insights into how different structural modifications can influence its biological activity. For example, molecular docking simulations have shown that slight changes in the position or orientation of the sulfonamide group can significantly alter its binding affinity towards target enzymes.

In addition to computational studies, experimental approaches such as X-ray crystallography have been used to elucidate the three-dimensional structure of this compound when bound to biological targets. These structural insights have been instrumental in understanding how N-{4-(2-methoxyphenyl)oxan-4-ylmethyl}-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide interacts with its targets at the atomic level. This information has been used to guide further optimization efforts aimed at improving its potency and selectivity.

The potential applications of N-{4-(2-methoxyphenyl)oxan-4-ylmethyl}-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide extend beyond traditional therapeutic areas. For instance, its unique structural features make it a promising candidate for use as an intermediate in the synthesis of more complex molecules with tailored biological activities. Additionally, it could be explored as a tool compound for studying enzyme mechanisms and developing new methods for drug discovery.

The synthesis of N-{4-(2-methoxyphenyl)oxan-4-ylmethyl}-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide involves multiple steps that require careful optimization to ensure high yield and purity. The key steps include the formation of the pyrazole core followed by functionalization with the sulfonamide group and finally attachment of the oxanaphthylmethyl side chain. Each step must be carefully controlled to avoid unwanted side reactions that could compromise the integrity of the final product.

In conclusion, N-{4-(2-methoxyphenyl)oxan-4-ylmethyl}-1,3,5-trimethyl-1H-pyrazole-sulfonamide (CAS No.^{_1298020-77-5}) is a structurally complex organic compound with significant potential in pharmaceutical research. Its unique combination of functional groups and heterocyclic rings makes it an attractive candidate for further investigation as a lead compound or tool molecule. With continued research and development efforts aimed at optimizing its properties and exploring new applications,